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Compound of Interest

Compound Name: BDP TMR amine

CAS No.: 2183473-08-5

Cat. No.: B606003 Get Quote

Executive Summary
BDP TMR Amine is a bright, photostable Boron-Dipyrromethene (BODIPY) fluorophore

engineered to match the spectral channel of Tetramethylrhodamine (TAMRA/TMR).[1] Unlike

traditional rhodamines, the BDP core is electrically neutral and lipophilic. This fundamental

chemical difference dictates a strict solubility profile: excellent solubility in organic solvents

(DMSO, DMF, DCM) but negligible solubility in pure water.

This guide provides the physicochemical grounding and validated protocols required to

solubilize, handle, and conjugate BDP TMR Amine effectively, preventing common pitfalls such

as microprecipitation and labeling inefficiency.

Physicochemical Profile
To master the solubility of BDP TMR, one must understand its core architecture. Traditional

TMR is cationic and relatively water-soluble. BDP TMR, however, is based on a difluoro-boron-

dipyrromethene core.

Core Character: Hydrophobic, uncharged, planar.

Functional Group: Primary Amine (–NH₂) via a linker (typically C6).

Spectral Match: Excitation ~542 nm / Emission ~574 nm.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b606003?utm_src=pdf-interest
https://www.benchchem.com/product/b606003?utm_src=pdf-body
http://lumiprobe.jinpanbio.com/675.html
https://www.benchchem.com/product/b606003?utm_src=pdf-body
https://www.lumiprobe.com/p/bdp-tmr-amine
https://www.lumiprobe.com/p/bdp-tmr-dbco
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606003?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Advantage: High quantum yield (Φ ≈ 0.9 in organics) and resistance to photobleaching.

The Solubility Paradox
Researchers often face a paradox: The dye is water-insoluble, yet it is used to label water-

soluble proteins. Explanation: The BDP TMR molecule is hydrophobic.[3] However, once

conjugated to a large hydrophilic biomolecule (like an antibody or DNA), the bulk properties of

the biomolecule dominate, keeping the conjugate in solution. The critical failure point is the

moment of mixing, where the hydrophobic dye must be diluted into the aqueous buffer without

crashing out before the reaction occurs.

Solubility Matrix: Solvent Compatibility
The following data aggregates solubility performance across standard laboratory solvents.

Table 1: BDP TMR Amine Solubility Profile
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Solvent Class
Specific
Solvent

Solubility
Rating

Max Conc.
(Est.)

Usage Context

Aprotic Polar
DMSO (Dimethyl

sulfoxide)
Excellent > 10 mM

Primary Stock.

Preferred for

biological

applications due

to miscibility with

water.

Aprotic Polar

DMF

(Dimethylformam

ide)

Excellent > 10 mM

Alternative

Stock. Use if

downstream

reactions are

DMSO-sensitive.

Chlorinated

DCM

(Dichloromethan

e)

Good > 5 mM

Synthesis and

purification.

Volatile; difficult

to use for precise

biological dosing.

Alcohols
Methanol /

Ethanol
Good ~ 5 mM

Useful for small

molecule

synthesis. Avoid

for protein

conjugation

(denaturation

risk).

Aqueous
Water / PBS /

TRIS
Poor / Insoluble < 0.1 mM

Do NOT use for

stock. Dye will

precipitate

immediately or

form non-

reactive

aggregates.
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Critical Note: While BDP TMR is soluble in alcohols, methanol can compete with amine-reactive

esters (like NHS esters) in conjugation reactions. DMSO is the gold standard for stock solutions.

Solvatochromism & Stability
BODIPY dyes are generally less solvatochromic (sensitive to solvent polarity) than coumarins

or cyanines. However, the quantum yield (brightness) can fluctuate.

Non-Polar/Organic (DCM, Toluene): Maximum Quantum Yield (Φ ~ 0.9+). Sharp emission

peaks.

Polar Aprotic (DMSO, DMF): High Quantum Yield.[4] Slight red-shift in emission.

Aqueous (Post-Conjugation): Fluorescence remains bright, but free dye aggregates in water

will undergo fluorescence quenching (self-quenching due to π-π stacking).

Diagnostic: If your labeling reaction mixture loses fluorescence intensity or becomes

cloudy, the dye has precipitated.

Protocol: Reconstitution & Conjugation
This protocol ensures the dye remains soluble during the critical "mixing" phase. Scenario:

Conjugating BDP TMR Amine to an NHS-Ester activated small molecule or protein.

Workflow Diagram
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Figure 1: Validated solubilization and conjugation workflow preventing aqueous precipitation.
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Step-by-Step Methodology
Step 1: Preparation of Stock Solution

Equilibrate: Allow the vial of BDP TMR Amine to warm to room temperature before opening

to prevent moisture condensation (which degrades the dye).

Solvent Choice: Use anhydrous DMSO.

Dissolution: Add DMSO to achieve a concentration of 5–10 mM.

Calculation: For 1 mg of BDP TMR Amine (MW ≈ 532 g/mol ), add ~188 µL DMSO for a

10 mM solution.

Agitation: Vortex vigorously for 30 seconds. Inspect for particulates. The solution should be a

clear, vibrant violet/pink.

Step 2: The "Dilution Shock" Management
When adding the organic stock to your aqueous reaction buffer, you risk precipitation.

Target Buffer: Ensure your target molecule (e.g., NHS-ester activated peptide) is dissolved in

a buffer (e.g., NaHCO₃, pH 8.3).

The Rule of 10%: Ensure the final volume of DMSO in the reaction mixture does not exceed

10% (v/v). Ideal is < 5%.

Addition Technique:

Keep the aqueous phase moving (stir bar or vortex).

Add the BDP TMR DMSO stock slowly/dropwise into the aqueous solution.

Why? This prevents local regions of high organic concentration and high dye

concentration, which induces aggregation.

Step 3: Purification
Post-reaction, unreacted BDP TMR Amine is hydrophobic and may stick to plastic or filtration

membranes.
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For Proteins: Use Gel Filtration (Sephadex G-25) or Spin Desalting Columns. The conjugate

will elute first (colored band); free dye may retain on the column or elute later.

For Small Molecules: Use Reverse-Phase HPLC (C18 column). Start with low organic % and

gradient up to acetonitrile/methanol.

Storage & Stability
Lyophilized Solid: Store at -20°C, desiccated, protected from light. Stable for 24 months [1].

Stock Solution (DMSO): Store at -20°C for up to 1 month.

Caution: DMSO freezes at 19°C. Repeated freeze-thaw cycles can introduce moisture.

Aliquot the stock into single-use vials to maintain integrity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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